![molecular formula C14H17NO3 B5707429 N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B5707429.png)
N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a chemical compound that has been studied extensively for its potential applications in scientific research. It is also known by its chemical formula, C16H20N2O3. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further study. In
Mechanism of Action
The mechanism of action of N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the inhibition of the reuptake of dopamine and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which can lead to improvements in mood and cognitive function. It has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is that it has been extensively studied, and its mechanism of action is well understood. This makes it a useful tool for researchers studying the central nervous system. However, one limitation of this compound is that it has not been studied extensively in vivo, and its effects on the human body are not well understood.
Future Directions
There are many potential future directions for research on N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is the development of more potent and selective inhibitors of dopamine and serotonin reuptake. Another area of interest is the study of the effects of this compound on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, and its potential as a therapeutic agent for the treatment of psychiatric and neurological disorders.
Synthesis Methods
The synthesis of N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves several steps. The first step is the reaction of cyclopentylamine with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This reaction leads to the formation of the amide bond between the amine and carboxylic acid groups. The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its potential applications in scientific research. It has been found to have a variety of effects on the central nervous system, including the modulation of dopamine and serotonin release. This makes it a promising candidate for the treatment of psychiatric and neurological disorders such as depression, anxiety, and Parkinson's disease.
properties
IUPAC Name |
N-cyclopentyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c16-14(15-11-3-1-2-4-11)10-5-6-12-13(9-10)18-8-7-17-12/h5-6,9,11H,1-4,7-8H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSCINATCYBRBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.